Cas no 1824096-42-5 (1-(4-fluoro-3-iodophenyl)ethan-1-one)

• Product Name: 1-(4-fluoro-3-iodophenyl)ethan-1-one
• CAS No: 1824096-42-5
• MF: C₈H₆FIO
• MW: 264.035518169403
• CID: 4622140
• Update Time: 2025-06-08

1-(4-fluoro-3-iodophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-3-iodo-phenyl)-ethanone
• 1-(4-fluoro-3-iodophenyl)ethan-1-one

• Inchi： 1S/C8H6FIO/c1-5(11)6-2-3-7(9)8(10)4-6/h2-4H,1H3
• InChI Key： HALREDJRXQMTIU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(F)C(I)=C1)C

Additional information on 1-(4-fluoro-3-iodophenyl)ethan-1-one

Introduction to 1-(4-fluoro-3-iodophenyl)ethan-1-one (CAS No. 1824096-42-5)

1-(4-fluoro-3-iodophenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1824096-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl ketones, characterized by its unique structural motif featuring a benzene ring substituted with both a fluoro group and an iodine atom, coupled with an acetyl functional group. The precise arrangement of these substituents imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The fluoro and iodo substituents in 1-(4-fluoro-3-iodophenyl)ethan-1-one play crucial roles in modulating the chemical reactivity and biological activity of the molecule. The fluoro group, known for its ability to influence metabolic stability and binding affinity, is widely employed in drug design to enhance pharmacokinetic profiles. On the other hand, the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are fundamental in constructing complex molecular architectures.

In recent years, there has been a surge in research focusing on aryl ketones as intermediates in the synthesis of therapeutic agents. The structural features of 1-(4-fluoro-3-iodophenyl)ethan-1-one make it particularly appealing for designing molecules targeting various biological pathways. For instance, aryl ketones have been explored as precursors for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both fluoro and iodo groups provides multiple opportunities for derivatization, allowing chemists to fine-tune the properties of the final compounds.

One of the most compelling aspects of 1-(4-fluoro-3-iodophenyl)ethan-1-one is its potential in fragment-based drug discovery. Fragment-based approaches involve identifying small molecular fragments that exhibit preliminary biological activity and then expanding these into lead compounds through iterative optimization. The compound’s scaffold is well-suited for this process due to its modularity and the ease with which functional groups can be appended or modified. This has led to several studies where 1-(4-fluoro-3-iodophenyl)ethan-1-one has been used as a building block to develop novel inhibitors with therapeutic potential.

Recent advancements in computational chemistry have further enhanced the utility of 1-(4-fluoro-3-iodophenyl)ethan-1-one in drug design. Molecular modeling techniques, such as docking studies and quantum mechanical calculations, allow researchers to predict how this compound might interact with biological targets. These predictions are invaluable in guiding synthetic efforts and prioritizing which derivatives are most likely to exhibit desirable pharmacological properties. For example, computational studies have suggested that derivatives of 1-(4-fluoro-3-iodophenyl)ethan-1-one could interact with proteins involved in neurodegenerative diseases, opening up new avenues for treatment.

The synthesis of 1-(4-fluoro-3-iodophenyl)ethan-1-one itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve multi-step processes starting from commercially available aromatic precursors. For instance, one approach involves halogenation of a fluoro-substituted benzene followed by acylation to introduce the ketone group. The iodine atom is typically introduced through electrophilic aromatic substitution or metal-catalyzed coupling reactions. These synthetic strategies highlight the compound’s accessibility while also showcasing the versatility of modern organic chemistry techniques.

In conclusion, 1-(4-fluoro-3-iodophenyl)ethan-1-one (CAS No. 1824096-42-5) represents a promising intermediate in pharmaceutical research due to its unique structural features and functional handles. The combination of a fluoro group and an iodo atom offers numerous possibilities for further chemical modification, making it an ideal candidate for fragment-based drug discovery and lead optimization. As computational methods continue to evolve, the role of this compound in designing next-generation therapeutics is likely to expand further, solidifying its importance in medicinal chemistry.